Cas no 101184-37-6 (3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-2-methyl-6-oxo-,1-methylethyl ester)

3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-2-methyl-6-oxo-,1-methylethyl ester structure
101184-37-6 structure
Product Name:3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-2-methyl-6-oxo-,1-methylethyl ester
CAS No:101184-37-6
MF:C11H12N2O3
MW:220.224582672119
CID:1131026
PubChem ID:13537697
Update Time:2025-04-20

3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-2-methyl-6-oxo-,1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 5-cyano-1,6-dihydro-2-methyl-6-oxo-,1-methylethyl ester
    • isopropyl 5-cyano-2-methyl-6-oxo-1,6-dihydropyridine-3-carboxylate
    • DB-319708
    • UDCBITQTBCDUBZ-UHFFFAOYSA-N
    • 101184-37-6
    • SCHEMBL4115119
    • Inchi: 1S/C11H12N2O3/c1-6(2)16-11(15)9-4-8(5-12)10(14)13-7(9)3/h4,6H,1-3H3,(H,13,14)
    • InChI Key: UDCBITQTBCDUBZ-UHFFFAOYSA-N
    • SMILES: O(C(C1C=C(C#N)C(NC=1C)=O)=O)C(C)C

Computed Properties

  • Exact Mass: 220.08486
  • Monoisotopic Mass: 220.08479225g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 449
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • PSA: 79.19
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